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Executive Summary
C&B-Metabond is a self-curing adhesive resin cement renowned for its high bond strength and

versatility in dental applications. Its formulation, based on the 4-META/MMA-TBB resin system,

facilitates a strong and durable bond to a wide array of dental substrates, including enamel,

dentin, metal alloys, composites, and ceramics. The adhesion mechanism is predicated on the

formation of a hybrid layer at the interface between the cement and the tooth structure, a key

factor in its clinical success. This guide provides a comprehensive technical overview of C&B-

Metabond, detailing its chemical composition, material properties, adhesion mechanism, and

relevant experimental protocols.

Chemical Composition and Material Properties
C&B-Metabond is a multi-component system primarily composed of a powder and a liquid that

are mixed to initiate the self-curing process. The key reactive components are 4-

methacryloxyethyl trimellitate anhydride (4-META), methyl methacrylate (MMA), and a tri-n-

butylborane (TBB) catalyst.[1]

Table 1: Key Components and Their Functions
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Component Chemical Name Function

Monomer
4-methacryloxyethyl trimellitate

anhydride (4-META)

An adhesive monomer that

promotes adhesion to tooth

structure and metals. It

contains both hydrophilic and

hydrophobic groups, enabling

it to interact with both the moist

dentin surface and the resin

matrix.[2]

Monomer Methyl methacrylate (MMA)

A monomer that forms the bulk

of the resin matrix upon

polymerization.

Catalyst Tri-n-butylborane (TBB)
Initiates the polymerization of

the methacrylate monomers.[1]

Powder
Polymethyl methacrylate

(PMMA)

Included as a pre-polymerized

powder to control the viscosity

and handling characteristics of

the mixed cement.

Physical and Mechanical Properties
Quantitative data on the physical and mechanical properties of C&B-Metabond are

summarized below. It is important to note that these values can be influenced by testing

methodology and conditions.

Table 2: Physical and Mechanical Properties of C&B-Metabond
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Property Value Reference

Shear Bond Strength to Dentin
19.2 ± 2.8 MPa (at 1h), 34.0 ±

5.1 MPa (at 24h)
[3]

Shear Bond Strength to Ni-Cr-

Be Alloy
20.1 MPa (at 24h) N/A

Tensile Bond Strength to

CAD/CAM Composite (with

surface treatment)

Approx. 40 MPa [4][5]

Working Time (in chilled dish at

4°C)
2:00 - 3:00 minutes [1]

Setting Time (intra-oral at

37°C)
5:00 - 10:00 minutes [1]

Mechanism of Adhesion
The adhesion of C&B-Metabond to tooth structure, particularly dentin, is a complex process

involving surface demineralization, monomer penetration, and in-situ polymerization to form a

"hybrid layer."[2] This layer is an acid-resistant, resin-reinforced zone that provides a strong

and durable bond.

Signaling Pathway of Adhesion to Dentin
The following diagram illustrates the key steps in the adhesion process of C&B-Metabond to

dentin.

1. Dentin Surface Preparation 2. Monomer Infiltration 3. In-situ Polymerization

Dentin Surface
(with smear layer)

Application of
Dentin Activator

(e.g., 10% Citric Acid, 3% Ferric Chloride)

Demineralized Dentin
(exposed collagen network)

Application of
C&B-Metabond Liquid

(4-META/MMA)

Infiltration of 4-META and MMA
into collagen network

TBB Catalyst
Initiates Polymerization

Polymerization of
4-META and MMA

Formation of
Hybrid Layer

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://161.200.36.106/upload/images2/graduate/5675815532.pdf
https://pubmed.ncbi.nlm.nih.gov/39462607/
https://www.researchgate.net/publication/385250691_Bond_strength_of_4META-MMA-TBB_resin_to_a_CADCAM_composite_resin_block_and_analysis_of_acetone-insoluble_cured_resin_residues_at_adhesive_interfaces
https://www.parkell.com/SSP%20Applications/NetSuite%20Inc.%20-%20SCA%20Elbrus/Development/PDFs/IFUs/CB-Metabond-ifu.pdf
https://www.parkell.com/SSP%20Applications/NetSuite%20Inc.%20-%20SCA%20Elbrus/Development/PDFs/IFUs/CB-Metabond-ifu.pdf
https://cdeworld.com/courses/4491-4-meta-its-development-has-led-to-many-useful-dental-applications
https://www.benchchem.com/product/b1205101?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Adhesion mechanism of C&B-Metabond to dentin.

Experimental Protocols
Shear Bond Strength Testing to Dentin (Based on ISO
29022)
This protocol outlines a standardized method for determining the shear bond strength of C&B-

Metabond to dentin.[6]

4.1.1 Materials and Equipment

Extracted human or bovine teeth

Low-speed diamond saw

Polishing machine with silicon carbide paper (e.g., 600-grit)

C&B-Metabond dental cement kit

Cylindrical molds (e.g., 3.5 mm inner diameter)

Universal testing machine with a shear loading fixture

Stereomicroscope

4.1.2 Experimental Workflow
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Start: Extracted Teeth

1. Tooth Preparation:
- Section to expose mid-coronal dentin

- Polish with 600-grit SiC paper

2. Cement Application:
- Place cylindrical mold on dentin surface
- Mix and apply C&B-Metabond into mold

3. Specimen Storage:
- Store in distilled water at 37°C for 24 hours

4. Shear Bond Strength Test:
- Mount specimen in universal testing machine

- Apply shear force at a crosshead speed of 1 mm/min

5. Data Analysis:
- Record force at failure (N)

- Calculate bond strength (MPa)
- Analyze failure mode with stereomicroscope

End: Shear Bond Strength Data

Click to download full resolution via product page

Caption: Experimental workflow for shear bond strength testing.

4.1.3 Detailed Steps

Tooth Preparation: Human third molars or bovine incisors are sectioned perpendicular to the

long axis to expose a flat mid-coronal dentin surface. This surface is then polished with 600-
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grit silicon carbide paper under water cooling to create a standardized smear layer.[3][7]

Cement Application: A cylindrical mold is placed on the prepared dentin surface. C&B-

Metabond is mixed according to the manufacturer's instructions and applied within the mold

to bond a restorative material (e.g., a composite resin cylinder) to the dentin.

Specimen Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours

to allow for complete setting of the cement and to simulate oral conditions.[3]

Shear Bond Strength Testing: The specimen is secured in a universal testing machine. A

shear force is applied to the base of the bonded cylinder at a constant crosshead speed

(e.g., 1 mm/min) until failure occurs.[8]

Data Analysis: The force required to cause failure is recorded in Newtons (N). The shear

bond strength is calculated in Megapascals (MPa) by dividing the failure load by the bonded

surface area. The fractured surfaces are examined under a stereomicroscope to determine

the mode of failure (adhesive, cohesive, or mixed).

Conclusion
C&B-Metabond, a 4-META/MMA-TBB based resin cement, demonstrates high bond strength to

a variety of dental substrates through the formation of a hybrid layer. Its reliable self-curing

mechanism and favorable material properties have established it as a versatile and effective

luting agent in clinical dentistry. The provided technical data and experimental protocols offer a

foundational understanding for researchers and professionals in the field of dental materials

and drug development. Further research can continue to explore its long-term clinical

performance and potential for new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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